2-(Benzofuran-7-yl)ethyl-N-methylamine

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 2-(1-benzofuran-7-yl)-N-methylethanamine
• InChI: InChI=1S/C11H13NO/c1-12-7-5-9-3-2-4-10-6-8-13-11(9)10/h2-4,6,8,12H,5,7H2,1H3
• InChI Key: CRPWUBIHAIQGMJ-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CC=CC2=C1OC=C2

Description

2-(Benzofuran-7-yl)ethyl-N-methylamine is a benzofuran-derived compound featuring an ethylamine backbone with an N-methyl substitution. The benzofuran moiety, a fused bicyclic structure of benzene and furan, is substituted at the 7-position, a configuration often associated with enhanced bioactivity in psychoactive and therapeutic agents. The ethyl-N-methylamine chain may influence its pharmacokinetic profile, including lipophilicity and blood-brain barrier penetration, compared to longer or shorter alkyl analogs .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences between 2-(Benzofuran-7-yl)ethyl-N-methylamine and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Functional Groups	Key Structural Features	Primary Applications
2-(Benzofuran-7-yl)ethyl-N-methylamine	C₁₁H₁₃NO	175.2 (free base)	Benzofuran, ethyl-N-methylamine	7-position substitution, short chain	Research (assumed)
7-MAPB hydrochloride	C₁₂H₁₅NO·HCl	225.7	Benzofuran, propyl-N-methylamine	7-position substitution, propane chain	Forensic/research (stimulant)
2-((2,2-Dimethyl-2,3-dihydro-benzofuran-7-yl)oxy)-N-(3-(furan-2-yl)-1-phenyl-1H-pyrazol-5-yl)acetamide	C₂₆H₂₄N₄O₄	456.5	Benzofuran, acetamide, furan	Oxygen linker, complex heterocycles	Antibacterial/antifungal research
2-(Benzofuran-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	C₁₄H₁₅BO₃	257.1	Benzofuran, boronic ester	Boron-containing, synthetic intermediate	Suzuki coupling reactions

Key Observations:

• Chain Length and Substitution: 2-(Benzofuran-7-yl)ethyl-N-methylamine’s ethyl chain (C2) contrasts with 7-MAPB’s propyl chain (C3). The shorter chain may reduce lipophilicity and metabolic stability compared to 7-MAPB, a known stimulant with documented forensic relevance .
• Functional Groups : The acetamide derivative () introduces polar oxygen and amide groups, likely enhancing hydrogen bonding but reducing CNS penetration compared to the amine-based target compound .

Pharmacological and Physicochemical Properties

• 7-MAPB Hydrochloride : Exhibits stimulant/entactogenic effects due to its structural similarity to serotonin-releasing agents like MDMA. The propyl chain may prolong duration of action compared to the ethyl analog .
• Solubility and Stability : 2-(Benzofuran-7-yl)ethyl-N-methylamine’s free base form (predicted logP ~2.5) is less water-soluble than 7-MAPB hydrochloride (explicitly stored at -20°C for stability) .